Cas no 1040645-42-8 (3-fluoro-N-[1-(furan-2-carbonyl)-2,3-dihydro-1H-indol-6-yl]benzamide)

• Product Name: 3-fluoro-N-[1-(furan-2-carbonyl)-2,3-dihydro-1H-indol-6-yl]benzamide
• CAS No: 1040645-42-8
• MF: C₂₀H₁₅FN₂O₃
• MW: 350.343108415604
• CID: 6033040
• PubChem ID: 25851315
• Update Time: 2025-07-21

3-fluoro-N-[1-(furan-2-carbonyl)-2,3-dihydro-1H-indol-6-yl]benzamide Chemical and Physical Properties

Names and Identifiers

• 3-fluoro-N-[1-(furan-2-carbonyl)-2,3-dihydro-1H-indol-6-yl]benzamide
• 3-fluoro-N-[1-(furan-2-carbonyl)-2,3-dihydroindol-6-yl]benzamide
• AKOS024498110
• 1040645-42-8
• 3-fluoro-N-(1-(furan-2-carbonyl)indolin-6-yl)benzamide
• F5098-0527

• Inchi： 1S/C20H15FN2O3/c21-15-4-1-3-14(11-15)19(24)22-16-7-6-13-8-9-23(17(13)12-16)20(25)18-5-2-10-26-18/h1-7,10-12H,8-9H2,(H,22,24)
• InChI Key： ZCDJOLUAOVWLMQ-UHFFFAOYSA-N
• SMILES： C(NC1=CC2=C(C=C1)CCN2C(C1=CC=CO1)=O)(=O)C1=CC=CC(F)=C1

Computed Properties

• Exact Mass: 350.10667051g/mol
• Monoisotopic Mass: 350.10667051g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 3
• Complexity: 543
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 62.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolecarboxylic acids and derivatives

Additional information on 3-fluoro-N-[1-(furan-2-carbonyl)-2,3-dihydro-1H-indol-6-yl]benzamide

Professional Introduction to Compound with CAS No. 1040645-42-8 and Product Name: 3-fluoro-N-[1-(furan-2-carbonyl)-2,3-dihydro-1H-indol-6-yl]benzamide

The compound with the CAS number 1040645-42-8 and the product name 3-fluoro-N-[1-(furan-2-carbonyl)-2,3-dihydro-1H-indol-6-yl]benzamide represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that have garnered considerable attention due to their potential therapeutic applications, particularly in the treatment of various neurological and inflammatory disorders. The structural features of this molecule, including its fluoro-substituted benzamide core and the furan-2-carbonyl moiety, contribute to its unique chemical properties and biological activities.

Recent research in medicinal chemistry has highlighted the importance of fluoro-substituted aromatic compounds in drug development. The introduction of fluorine atoms into organic molecules can significantly alter their pharmacokinetic properties, such as metabolic stability, lipophilicity, and binding affinity. In the case of 3-fluoro-N-[1-(furan-2-carbonyl)-2,3-dihydro-1H-indol-6-yl]benzamide, the presence of a fluoro group at the para position of the benzamide ring enhances its interaction with biological targets, leading to improved efficacy and reduced side effects. This modification is a testament to the growing understanding of structure-activity relationships (SAR) in drug design.

The furan-2-carbonyl moiety in this compound is another critical structural feature that contributes to its biological activity. Furan derivatives have been extensively studied for their role in modulating various biological pathways, including those involved in inflammation and pain perception. The incorporation of a furan ring into the indole scaffold creates a unique pharmacophore that can interact with specific enzymes and receptors. This design principle has been successfully applied in the development of novel therapeutic agents that target neurological disorders such as epilepsy and neuropathic pain.

One of the most compelling aspects of 3-fluoro-N-[1-(furan-2-carbonyl)-2,3-dihydro-1H-indol-6-yl]benzamide is its potential application in treating inflammatory conditions. Chronic inflammation is a hallmark of many diseases, including rheumatoid arthritis, Crohn's disease, and even certain types of cancer. The compound's ability to modulate inflammatory pathways has been demonstrated in preclinical studies, where it exhibited significant anti-inflammatory effects without causing notable toxicity. This makes it an attractive candidate for further development into a therapeutic drug.

The synthesis of 3-fluoro-N-[1-(furan-2-carbonyl)-2,3-dihydro-1H-indol-6-yl]benzamide involves a multi-step process that requires precise control over reaction conditions and reagent selection. The key steps include the formation of the indole core, followed by functionalization with the furan-2-carbonyl group and finally introducing the fluoro-substituted benzamide moiety. Each step must be carefully optimized to ensure high yield and purity, which are essential for pharmaceutical applications. Advances in synthetic methodologies have made it possible to produce this compound on a scalable basis, paving the way for its commercialization.

Recent advancements in computational chemistry have also played a crucial role in understanding the mechanism of action of 3-fluoro-N-[1-(furan-2-carbonyl)-2,3-dihydro-1H-indol-6-yl]benzamide. Molecular docking studies have revealed that this compound interacts with specific targets such as cyclooxygenase (COX) enzymes and microsomal prostaglandin E synthase 1 (mPGES1), which are key players in inflammation. These interactions lead to reduced prostaglandin synthesis, thereby alleviating inflammatory symptoms. Additionally, computational modeling has helped identify potential analogs with enhanced activity and selectivity.

The potential therapeutic applications of this compound extend beyond inflammation management. Preliminary studies suggest that it may also have neuroprotective properties, making it relevant for treating neurodegenerative diseases such as Alzheimer's and Parkinson's disease. The ability of 3-fluoro-N-[1-(furan-2-carbonyl)-2,3-dihydro-1H-indol-6-yl]benzamide to cross the blood-brain barrier is particularly noteworthy, as many drugs targeting neurological disorders fail to do so due to poor penetration.

In conclusion, 3-fluoro-N-[1-(furan-2-carbonyl)-2,3-dihydro-1H-indol-6-yl]benzamide represents a promising candidate for further development in pharmaceuticals. Its unique structural features, combined with its demonstrated biological activity, make it an attractive option for treating various inflammatory and neurological disorders. As research continues to uncover new insights into its mechanism of action and potential applications, this compound is poised to make significant contributions to modern medicine.